3-(2,4-Dimethyl-1,3-dioxolan-2-yl)propanenitrile
Overview
Description
3-(2,4-Dimethyl-1,3-dioxolan-2-yl)propanenitrile, also known as DMP3, is a chemical compound with the molecular formula C8H11NO2. It is a colorless to pale yellow liquid that is used in scientific research for its unique properties. DMP3 is a nitrile compound that is commonly used as a building block in the synthesis of various organic compounds.
Mechanism Of Action
The mechanism of action of 3-(2,4-Dimethyl-1,3-dioxolan-2-yl)propanenitrile is not well understood, but it is believed to act as a nitrile group donor in various chemical reactions. It has been shown to react with various nucleophiles, including amines and thiols, to form new compounds.
Biochemical And Physiological Effects
3-(2,4-Dimethyl-1,3-dioxolan-2-yl)propanenitrile has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be relatively non-toxic and non-irritating to the skin and eyes. It has also been shown to be relatively stable under normal laboratory conditions.
Advantages And Limitations For Lab Experiments
One advantage of using 3-(2,4-Dimethyl-1,3-dioxolan-2-yl)propanenitrile in lab experiments is its relatively low toxicity and non-irritating nature. It is also relatively stable under normal laboratory conditions, making it easy to handle and store. However, one limitation of using 3-(2,4-Dimethyl-1,3-dioxolan-2-yl)propanenitrile is its relatively high cost compared to other common reagents.
Future Directions
There are many potential future directions for research involving 3-(2,4-Dimethyl-1,3-dioxolan-2-yl)propanenitrile. One area of interest is the development of new materials for use in electronics and other industries, using 3-(2,4-Dimethyl-1,3-dioxolan-2-yl)propanenitrile as a building block. Another area of interest is the development of new drugs using 3-(2,4-Dimethyl-1,3-dioxolan-2-yl)propanenitrile as a starting material. Additionally, further research is needed to fully understand the mechanism of action of 3-(2,4-Dimethyl-1,3-dioxolan-2-yl)propanenitrile and its potential applications in biological systems.
Synthesis Methods
3-(2,4-Dimethyl-1,3-dioxolan-2-yl)propanenitrile can be synthesized using a variety of methods, including the reaction of 2,4-dimethyl-1,3-dioxolane with acrylonitrile in the presence of a catalyst. The reaction yields 3-(2,4-Dimethyl-1,3-dioxolan-2-yl)propanenitrile as a major product, which can be purified by distillation or chromatography. Other methods of synthesis include the reaction of 2,4-dimethyl-1,3-dioxolane with cyanogen bromide or the reaction of 2,4-dimethyl-1,3-dioxolane with potassium cyanide in the presence of a catalyst.
Scientific Research Applications
3-(2,4-Dimethyl-1,3-dioxolan-2-yl)propanenitrile has a wide range of scientific research applications, including its use as a building block in the synthesis of various organic compounds. It is commonly used in the pharmaceutical industry for the synthesis of new drugs, as well as in the development of new materials for use in electronics and other industries. 3-(2,4-Dimethyl-1,3-dioxolan-2-yl)propanenitrile has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.
properties
CAS RN |
103900-54-5 |
|---|---|
Product Name |
3-(2,4-Dimethyl-1,3-dioxolan-2-yl)propanenitrile |
Molecular Formula |
C8H13NO2 |
Molecular Weight |
155.19 g/mol |
IUPAC Name |
3-(2,4-dimethyl-1,3-dioxolan-2-yl)propanenitrile |
InChI |
InChI=1S/C8H13NO2/c1-7-6-10-8(2,11-7)4-3-5-9/h7H,3-4,6H2,1-2H3 |
InChI Key |
LQFWPXBFIFMKAO-UHFFFAOYSA-N |
SMILES |
CC1COC(O1)(C)CCC#N |
Canonical SMILES |
CC1COC(O1)(C)CCC#N |
synonyms |
1,3-Dioxolane-2-propanenitrile, 2,4-dimethyl- |
Origin of Product |
United States |
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